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Compound of Interest

Compound Name: PFI-6

Cat. No.: B10821041

For researchers, scientists, and drug development professionals working with the selective
MLLT1/3 inhibitor PFI-6, ensuring laboratory safety and proper handling is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment and build trust in chemical handling
protocols.

Essential Safety and Handling Information

While a specific Safety Data Sheet (SDS) for PFI-6 is not readily available in public domains, a
comprehensive safety strategy can be formulated based on information for structurally similar
compounds and general best practices for handling chemical inhibitors in a laboratory setting.
PFI-6 is a combustible solid and should be handled with care.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles

Protects against splashes of
PFI-6 solutions and airborne

powder.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the
compound. Regularly inspect
gloves for any signs of

degradation or puncture.

Body Protection

Laboratory coat

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

fume hood

Minimizes inhalation of the
powder form of PFI-6. For
weighing and initial solution
preparation, a fume hood is

strongly recommended.

Chemical Properties and Storage

Proper storage is vital for maintaining the integrity of PFI-6 and ensuring laboratory safety.

Property Value Source
Molecular Formula C22H21N304 [1]
Molecular Weight 391.42 g/mol [1]
Appearance White to beige powder

Solubility Soluble in DMSO [1]

Storage Temperature

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 1 year.

[1]

CAS Number

2675452-91-0

[1]
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Operational and Disposal Plans

A clear, step-by-step approach to handling and disposal minimizes risks and ensures
compliance with safety regulations.

Experimental Workflow

The following diagram outlines the recommended workflow for handling PFI-6 from receipt to

disposal.
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PFI-6 Handling and Disposal Workflow
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PFI-6 Handling and Disposal Workflow
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Disposal Plan

Proper disposal of PFI-6 and associated materials is critical to prevent environmental
contamination and ensure a safe laboratory environment.

o Solid Waste: All solid materials that have come into contact with PFI-6, including
contaminated gloves, pipette tips, and empty vials, should be collected in a designated,
clearly labeled hazardous waste container.

» Liquid Waste: Unused or waste solutions of PFI-6 in DMSO should be collected in a
separate, labeled hazardous waste container for organic solvents. Do not pour down the
drain.

» Decontamination: Any surfaces that come into contact with PFI-6 should be decontaminated
with an appropriate solvent and wiped clean. The cleaning materials should also be disposed
of as hazardous waste.

e Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of all hazardous waste generated.

By adhering to these guidelines, researchers can confidently and safely incorporate PFI-6 into
their experimental protocols, contributing to a culture of safety and responsibility in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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